Cas no 1249252-67-2 (5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole)

• Product Name: 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole
• CAS No: 1249252-67-2
• MF: C₈H₄BrF₃N₄
• MW: 293.043370246887
• MDL: MFCD16839136
• CID: 4581131
• PubChem ID: 62689990
• Update Time: 2025-07-25

5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazole, 5-[4-bromo-2-(trifluoromethyl)phenyl]-
• 5-[4-bromo-2-(trifluoromethyl)phenyl]-1h-1,2,3,4-tetrazole
• 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole

• MDL： MFCD16839136
• Inchi： 1S/C8H4BrF3N4/c9-4-1-2-5(7-13-15-16-14-7)6(3-4)8(10,11)12/h1-3H,(H,13,14,15,16)
• InChI Key： FPWUGLSGVHGFDB-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=C(Br)C=C2C(F)(F)F)N=NN1

Additional information on 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole

Recent Advances in the Study of 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole (CAS: 1249252-67-2)

The compound 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole (CAS: 1249252-67-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole as a key intermediate in the synthesis of novel heterocyclic compounds. Its tetrazole core, combined with the bromo and trifluoromethyl substituents, offers a robust scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous disease pathways.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to modulate the activity of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest that 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole could serve as a lead compound for the development of new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary studies indicate that derivatives of 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole exhibit selective cytotoxicity against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies suggest that these effects may be mediated through the inhibition of angiogenesis and the induction of apoptosis, highlighting the compound's multifaceted therapeutic potential.

The synthesis of 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and greater purity, facilitating its use in large-scale pharmaceutical applications. Notably, green chemistry approaches have been employed to minimize environmental impact, reflecting the growing emphasis on sustainable practices in chemical synthesis.

Despite these promising developments, challenges remain in the optimization of 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing research is focused on addressing these challenges through structural modifications and formulation strategies, with the ultimate goal of translating these findings into viable therapeutic agents.

In conclusion, 5-4-bromo-2-(trifluoromethyl)phenyl-1H-1,2,3,4-tetrazole (CAS: 1249252-67-2) represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research into its biological activity and synthetic optimization will be crucial for unlocking its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biomedical research, offering new avenues for addressing unmet medical needs.